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Compound of Interest

Compound Name: Evifacotrep

Cat. No.: B8238393

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dissolution of Evifacotrep in
dimethyl sulfoxide (DMSO) for use in various in vitro assays. Adherence to this protocol is
crucial for ensuring the accurate and reproducible application of this potent TRPC5/TRPC4
antagonist in experimental settings.

Chemical Properties of Evifacotrep

Evifacotrep is a selective antagonist of the transient receptor potential canonical 4 and 5
(TRPC4/TRPC5) channels.[1][2] It is a valuable tool for investigating the roles of these
channels in neurological and kidney diseases.[1][2][3]

Property Value Reference
CAS Number 2413739-88-3

Molecular Formula C18H12CIF4Ns02

Molecular Weight 441.77 g/mol

Appearance White to off-white solid

Purity >98% (typical)

Solubility in DMSO 50 mg/mL (113.18 mM)
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Experimental Protocol: Dissolution of Evifacotrep in
DMSO

This protocol outlines the steps for preparing a high-concentration stock solution of
Evifacotrep in DMSO.

Materials:

» Evifacotrep powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

o Sterile, amber glass vial or a clear vial wrapped in aluminum foil
» Vortex mixer

o Water bath or heat block capable of reaching 60°C
 Ultrasonic bath

o Calibrated pipettes and sterile pipette tips

Procedure:

e Preparation:

o Bring the vial of Evifacotrep powder to room temperature before opening to prevent
condensation.

o Ensure that the DMSO is anhydrous or from a newly opened bottle, as DMSO is
hygroscopic and absorbed water can affect solubility.

o Calculation of Required Volumes:

o To prepare a 10 mM stock solution, for example, you would dissolve 4.4177 mg of
Evifacotrep in 1 mL of DMSO. Use the following formula to calculate the required mass
for your desired concentration and volume: Mass (mg) = Desired Concentration (mM) x
Volume (mL) x Molecular Weight ( g/mol ) / 1000
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¢ Dissolution:

o

Add the calculated amount of DMSO to the vial containing the Evifacotrep powder.
o Vortex the mixture for 1-2 minutes.

o To ensure complete dissolution, warm the solution to 60°C. A water bath or heat block is
recommended for gentle and uniform heating.

o Following warming, sonicate the solution in an ultrasonic bath for 10-15 minutes.

o Visually inspect the solution to ensure that all solid material has dissolved. The solution
should be clear.

 Aliquoting and Storage:

o

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.

o

Store the aliquots in tightly sealed amber vials or cryovials.

[¢]

For long-term storage (up to 6 months), store the stock solution at -80°C.

o

For short-term storage (up to 1 month), the solution can be stored at -20°C.
Working Solution Preparation:

» To prepare a working solution for your in vitro assay, dilute the stock solution in the
appropriate cell culture medium or buffer.

o For example, to prepare a 1 uM working solution from a 10 mM stock, you would perform a
1:10,000 dilution.

e Itis important to note that the final concentration of DMSO in the assay should be kept low
(typically <0.1%) to avoid solvent-induced cellular toxicity.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8238393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8238393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Visualized Experimental Workflow & Signaling
Pathway

The following diagrams illustrate the experimental workflow for preparing Evifacotrep and its
mechanism of action.
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Experimental Workflow for Evifacotrep Solution Preparation
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Caption: Workflow for preparing Evifacotrep stock and working solutions.
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Evifacotrep Mechanism of Action
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Caption: Simplified signaling pathway showing Evifacotrep's inhibition of the TRPC5 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8238393#protocol-for-dissolving-evifacotrep-in-
dmso-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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